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Compound of Interest

Compound Name: C15 Ceramide-1-phosphate-d7

Cat. No.: B12411137

Technical Support Center: C15 Ceramide-1-
phosphate-d7

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive information on the solubility and storage of C15 Ceramide-

1-phosphate-d7, alongside troubleshooting guides and frequently asked questions (FAQs) for
its effective use in experiments.

Solubility Data

Proper dissolution is critical for the accurate and effective use of C15 Ceramide-1-phosphate-
d7 in your experiments. Below is a summary of its solubility in various solvents. Please note
that for lipids, gentle warming and sonication can aid in dissolution.
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Solvent

Solubility

Concentration

Notes

Dimethyl Sulfoxide
(DMSO)

May be soluble

Not specified

A common solvent for
ceramides, but
complete solubility

should be confirmed.

Ethanol

Soluble with warming

Not specified

Short-chain ceramides
are highly soluble in

ethanol.

Methanol

Soluble with warming

Not specified

Similar to ethanol,
warming may be
required for complete

dissolution.

Ethanol:Water (95:5,

vIv)

Soluble with warming

and sonication

10 mg/mL

The solution may
solidify at room
temperature; keep

warm.[1]

Chloroform

Slightly soluble

Not specified

Often used for initial
dissolving and mixing
of lipids.[2]

Chloroform:Methanol
(2:1, viv)

Soluble

Not specified

A common solvent
mixture for dissolving
lipids before drying
down.[2]

Storage Conditions

To ensure the stability and longevity of C15 Ceramide-1-phosphate-d7, it is imperative to

adhere to the recommended storage conditions.
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Storage

Form Duration Shipping Condition
Temperature

Powder -20°C 3years Dry ice[3][4]

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in an

Organic Solvent

This protocol outlines the steps for preparing a stock solution of C15 Ceramide-1-phosphate-

d7 in an organic solvent such as DMSO or ethanol.

in a sterile microcentrifuge tube.

Weighing: Accurately weigh the desired amount of C15 Ceramide-1-phosphate-d7 powder

e Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO, ethanol) to

achieve the desired stock concentration.

» Dissolution: To aid dissolution, gently vortex the tube and warm it to 37-40°C. Sonication in a

water bath for short intervals can also be beneficial. Visually inspect the solution to ensure

complete dissolution.

» Storage: Store the stock solution at -20°C or -80°C as recommended in the storage table.

When using, allow the vial to equilibrate to room temperature before opening to prevent

condensation.

Protocol 2: Preparation of an Aqueous Dispersion for

Cell Culture

For cell-based assays, it is often necessary to disperse the lipid in an agueous medium. This

protocol provides a method for creating a stable dispersion.
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« Initial Dissolution: Prepare a concentrated stock solution in ethanol as described in Protocol
1.

e Dispersion Medium: In a separate sterile tube, prepare the desired aqueous medium (e.g.,
cell culture medium, PBS). For improved stability, the medium can be supplemented with a
carrier protein like fatty acid-free bovine serum albumin (BSA) at a concentration of 0.1-
0.4%.

» Dispersion: While vortexing the aqueous medium, slowly add the ethanolic stock solution of
C15 Ceramide-1-phosphate-d7. The final concentration of ethanol in the medium should be
kept low (typically <0.5%) to avoid solvent toxicity to cells.

¢ Sonication: Sonicate the final dispersion to create smaller, more uniform micelles or vesicles.

o Application: Use the freshly prepared aqueous dispersion for your cell culture experiments.

Signaling Pathway

Ceramide-1-phosphate (C1P), the non-deuterated analog of C15 Ceramide-1-phosphate-d7,
IS a bioactive sphingolipid that plays a crucial role in various cellular processes. It is
synthesized from ceramide by the action of ceramide kinase (CerK). C1P is known to regulate
cell survival, proliferation, and inflammation.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. C15 Ceramide-1-Phosphate-d7 (d18:1-d7/15:0) Avanti Research™ - A Croda Brand |
2315262-27-0 [sigmaaldrich.com]

 To cite this document: BenchChem. [C15 Ceramide-1-phosphate-d7 solubility and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411137#c15-ceramide-1-phosphate-d7-solubility-
and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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